Cas no 1195148-85-6 (9-(Propan-2-yl)-9-azabicyclo3.3.1nonan-3-ol)

• Product Name: 9-(Propan-2-yl)-9-azabicyclo3.3.1nonan-3-ol
• CAS No: 1195148-85-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• MDL: MFCD13196368
• CID: 4576823
• PubChem ID: 45792678
• Update Time: 2025-06-07

9-(Propan-2-yl)-9-azabicyclo3.3.1nonan-3-ol Chemical and Physical Properties

Names and Identifiers

• 9-(propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol
• 9-(Propan-2-yl)-9-azabicyclo3.3.1nonan-3-ol

• MDL： MFCD13196368
• Inchi： 1S/C11H21NO/c1-8(2)12-9-4-3-5-10(12)7-11(13)6-9/h8-11,13H,3-7H2,1-2H3
• InChI Key： FJHNQKJCZWGRFI-UHFFFAOYSA-N
• SMILES： C12N(C(C)C)C(CCC1)CC(O)C2

Additional information on 9-(Propan-2-yl)-9-azabicyclo3.3.1nonan-3-ol

Introduction to 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol (CAS No. 1195148-85-6)

9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol (CAS No. 1195148-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility.

The azabicyclo[3.3.1]nonane scaffold is a versatile platform for the design and synthesis of bioactive molecules. The presence of the propan-2-yl group at the 9-position adds an additional layer of complexity and functionality, making this compound a valuable candidate for various drug discovery programs. Recent studies have highlighted the importance of this scaffold in modulating specific biological targets, including enzymes, receptors, and ion channels.

In terms of its chemical structure, 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol features a nine-membered ring with a nitrogen atom at the bridgehead position, creating a highly strained and rigid structure. This rigidity can influence the compound's conformational behavior and binding interactions with biological targets, potentially leading to enhanced selectivity and potency.

One of the key areas of research involving 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Studies have shown that compounds with the azabicyclo[3.3.1]nonane scaffold can exhibit high affinity and selectivity for specific GPCR subtypes, making them attractive leads for drug development.

Another promising application of 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol is in the field of neuropharmacology. Research has indicated that this compound can interact with serotonin receptors, particularly the 5-HT_1A receptor, which is involved in regulating mood and anxiety. Preclinical studies have demonstrated that 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol can produce anxiolytic effects in animal models, suggesting its potential as a novel therapeutic agent for anxiety disorders.

Beyond its potential as a direct therapeutic agent, 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol has also been explored as a pharmacological tool to study receptor function and signaling pathways. Its ability to selectively modulate specific receptors makes it a valuable probe for understanding the molecular mechanisms underlying various physiological processes and disease states.

In addition to its biological activities, the synthesis of 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol has been an area of active research in organic chemistry. The development of efficient synthetic routes to access this compound is crucial for its large-scale production and further pharmaceutical development. Recent advances in asymmetric synthesis and catalytic methods have enabled the preparation of 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol with high enantioselectivity and yield, facilitating its use in both academic and industrial settings.

The pharmacokinetic properties of 9-(Propan-2-yl)-9-azabicyclo[3.3.1]nonan-3-ol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for ensuring its efficacy and safety in vivo.

In conclusion, 9-(Propan-2-y l)-9 -aza bicy clo [ 3 . 3 . 1 ] non an - 3 - ol (CAS No . 1 1 9 5 1 4 8 - 8 5 - 6 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features , combined with recent advances in synthetic chemistry , make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences .